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Compound of Interest

Compound Name: 1,1-Difluoroacetone

Cat. No.: B1306852 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the safe handling and disposal of 1,1-Difluoroacetone waste. Adherence to

these protocols is critical to ensure personnel safety and environmental protection.

Frequently Asked Questions (FAQs)
Q1: What is 1,1-Difluoroacetone and what are its primary hazards?

A1: 1,1-Difluoroacetone (CAS No. 431-05-0) is a halogenated organic compound.[1] It is a

flammable liquid and vapor that can cause skin and serious eye irritation, as well as respiratory

irritation.[2][3] It is crucial to handle this chemical with appropriate personal protective

equipment in a well-ventilated area.[4]

Q2: How should I collect and store 1,1-Difluoroacetone waste?

A2: All waste containing 1,1-Difluoroacetone, including contaminated lab supplies (e.g.,

pipette tips, gloves), should be collected in a designated, leak-proof hazardous waste

container.[5] The container must be clearly labeled as "Hazardous Waste: 1,1-
Difluoroacetone," and should also indicate that it is "Flammable" and "Toxic."[5] Store the

sealed container in a cool, dry, and well-ventilated area, away from heat, sparks, open flames,

and incompatible materials.[4][6]

Q3: What are the approved disposal methods for 1,1-Difluoroacetone waste?
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A3: The primary and mandated method for the disposal of 1,1-Difluoroacetone is through a

licensed and approved hazardous waste disposal facility.[5] The most common method of

disposal is incineration at a facility equipped with an afterburner and a flue gas scrubber.[7] Do

not attempt to dispose of this chemical down the drain or with general laboratory waste.[1][5]

Q4: Are there any specific regulations I need to be aware of for disposing of halogenated

solvent waste?

A4: Yes, the disposal of halogenated solvents like 1,1-Difluoroacetone is regulated. In the

United States, the Environmental Protection Agency (EPA) governs the disposal of hazardous

waste under the Resource Conservation and Recovery Act (RCRA).[8][9] You are responsible

for determining if your waste is hazardous and ensuring it is managed and disposed of

properly.[8] It is essential to consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal.[10]

Q5: What should I do in case of a 1,1-Difluoroacetone spill?

A5: For small spills, remove all ignition sources and absorb the liquid with an inert material

such as vermiculite, dry sand, or earth.[2][5] Do not use combustible materials like paper

towels.[5] Collect the absorbed material and contaminated soil into a sealed container for

hazardous waste disposal.[2] For large spills, evacuate the area immediately and contact your

institution's Environmental Health and Safety (EHS) department or emergency response team.

[5]
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Issue Probable Cause Solution

Bulging Waste Container

Improper storage in a warm

environment leading to vapor

pressure buildup.[2]

Store the waste container in a

cool, well-ventilated area.[6]

Periodically and slowly vent

the container in a fume hood to

release pressure.[2]

Uncertainty about Waste

Classification

Mixing of different waste

streams.

Do not mix halogenated

solvent waste with non-

halogenated waste to avoid

costly disposal of the entire

mixture as halogenated waste.

[1] Consult your institution's

EHS department for guidance

on proper waste segregation

and classification.[5]

Rejected Waste Shipment
Improper labeling or

incomplete documentation.

Ensure the waste container is

accurately and clearly labeled

with its contents and

associated hazards.[5] Provide

the waste disposal company

with the Safety Data Sheet

(SDS) for 1,1-Difluoroacetone.

[5]

Chemical and Safety Data for 1,1-Difluoroacetone
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Property Value

CAS Number 431-05-0[11]

Molecular Formula C3H4F2O[12]

Molecular Weight 94.06 g/mol [12]

Boiling Point 45.3°C at 760 mmHg[12]

Flash Point 1.6°C[12]

Density 1.088 g/cm³[12]

Hazard Statements

H226: Flammable liquid and vapour.[3]H315:

Causes skin irritation.[3]H319: Causes serious

eye irritation.[3]H335: May cause respiratory

irritation.[3]

Precautionary Statements

P210: Keep away from heat, hot surfaces,

sparks, open flames and other ignition sources.

No smoking.[4]P233: Keep container tightly

closed.[4]P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[4]P501: Dispose of

contents/container to an approved waste

disposal plant.[6]

Experimental Protocols
Currently, there are no widely established and validated experimental protocols for the in-lab

neutralization or treatment of 1,1-Difluoroacetone waste that would render it non-hazardous.

The industry standard and regulatory requirement is to dispose of it as hazardous waste

through a licensed facility.
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Caption: Decision workflow for the safe disposal of 1,1-Difluoroacetone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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